
Application Notes and Protocols: DBCO-NHCO-
PEG2-NHS Ester for Antibody Labeling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DBCO-NHCO-PEG2-NHS ester

Cat. No.: B8103906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The DBCO-NHCO-PEG2-NHS ester is a heterobifunctional crosslinker that enables the

covalent attachment of a dibenzocyclooctyne (DBCO) moiety to antibodies. This process is a

crucial first step in a two-stage bioconjugation strategy utilizing strain-promoted alkyne-azide

cycloaddition (SPAAC), a type of copper-free click chemistry.[1][2][3] The N-hydroxysuccinimide

(NHS) ester end of the molecule reacts with primary amines, such as the lysine residues on the

surface of an antibody, to form a stable amide bond. The DBCO group can then specifically and

efficiently react with an azide-modified molecule of interest, such as a therapeutic payload, a

fluorescent dye, or an oligonucleotide, in a biocompatible manner without the need for a

cytotoxic copper catalyst.[3] The inclusion of a polyethylene glycol (PEG) spacer enhances the

solubility and reduces potential steric hindrance of the conjugated molecule.[4][5]

This document provides a detailed protocol for the labeling of antibodies with DBCO-NHCO-
PEG2-NHS ester, including pre-conjugation considerations, the labeling reaction, purification

of the conjugate, and subsequent click chemistry applications.

Key Applications
Antibody-Drug Conjugate (ADC) Development: Site-specific or non-specific conjugation of

cytotoxic payloads to antibodies for targeted cancer therapy.[6][7]
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Immunoassays: Development of sensitive diagnostic tools by conjugating antibodies to

reporter molecules.

Fluorescent Imaging: Labeling antibodies with fluorescent dyes for in vitro and in vivo

imaging applications.

Targeted Delivery: Attachment of antibodies to nanoparticles or liposomes for targeted drug

delivery.[8]

Chemical Reaction Pathway
The following diagram illustrates the two-step process of antibody labeling and subsequent

copper-free click chemistry reaction.
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Step 1: Antibody Labeling

Step 2: Copper-Free Click Chemistry

Antibody with primary amines (-NH2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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